Cas no 2223040-54-6 (5-Methyl-2-(iso-propoxy)-10]-thiazole-4-boronic acid pinacol ester)

• Product Name: 5-Methyl-2-(iso-propoxy)-10]-thiazole-4-boronic acid pinacol ester
• CAS No: 2223040-54-6
• MF: C₁₃H₂₂BNO₃S
• MW: 293.256299495697
• CID: 6809948
• PubChem ID: 133553694
• Update Time: 2025-03-03

5-Methyl-2-(iso-propoxy)-10]-thiazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223040-54-6
• [5-Methyl-2-(iso-propoxy)-10]-thiazole-4-boronic acid pinacol ester
• CS-19576
• 5-Methyl-2-(iso-propoxy)-10]-thiazole-4-boronic acid pinacol ester

• Inchi： 1S/C13H22BNO3S/c1-8(2)16-11-15-10(9(3)19-11)14-17-12(4,5)13(6,7)18-14/h8H,1-7H3/i1D3,2D3,3D3,8D
• InChI Key： UAAFYHHRMVLXQX-BMITXFKISA-N
• SMILES： S1C(=NC(B2OC(C)(C)C(C)(C)O2)=C1C([2H])([2H])[2H])OC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 293.2041124Da
• Monoisotopic Mass: 293.2041124Da
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų